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Compound of Interest

Compound Name: 2-Chloro-5-cyclopropoxyaniline

Cat. No.: B14830598

Get Quote

Technical Guide: 2-Chloro-5-cyclopropoxyaniline
CAS 1243482-59-8 | Molecular Formula: C H ClNO[1][2]
[3][4][5][6]
Executive Summary
2-Chloro-5-cyclopropoxyaniline is a critical building block in modern medicinal chemistry,

valued for its ability to introduce the cyclopropyl ether motif into bioactive scaffolds. This

structural element acts as a bioisostere for methoxy or ethoxy groups, offering superior

metabolic stability by blocking oxidative dealkylation (CYP450-mediated) while maintaining

optimal lipophilicity and conformational restriction.

This guide details the physicochemical properties, industrial synthesis routes, and application

logic for researchers utilizing this intermediate in drug discovery programs (e.g., oncology and

immunology).
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The compound is an aniline derivative characterized by a chlorine atom at the ortho-position

and a cyclopropoxy group at the meta-position relative to the amine. This substitution pattern

(2-chloro-5-substituted) is electronically unique, balancing the electron-withdrawing inductive

effect of chlorine with the electron-donating resonance of the ether.

Table 1: Key Physicochemical Data
Property Value / Description Note

CAS Number 1243482-59-8

IUPAC Name
2-Chloro-5-

(cyclopropyloxy)aniline

Also: 3-Amino-4-chlorophenyl

cyclopropyl ether

SMILES Nc1cc(OC2CC2)ccc1Cl

Molecular Weight 183.63 g/mol

Appearance Off-white to pale yellow solid Oxidizes upon air exposure

LogP (Calc) ~2.8 - 3.1
High lipophilicity due to

cyclopropyl group

pKa (Conj.[1][2][3] Acid) ~2.5 - 3.0
Weak base due to ortho-Cl

electron withdrawal

Solubility
DMSO, Methanol, DCM, Ethyl

Acetate
Poorly soluble in water

H-Bond Donors
1 (NH

)

H-Bond Acceptors 2 (N, O)

Strategic Utility in Drug Design
The Cyclopropyl Ether Advantage
In medicinal chemistry, replacing a methoxy group (-OCH3) with a cyclopropoxy group (-O-cPr)

is a strategic modification known as "metabolic blocking."

Metabolic Stability: The cyclopropyl ring is resistant to CYP450-mediated

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.bldpharm.com/products/2401-24-3.html
https://www.bldpharm.com/products/2819691-91-1.html
https://patents.google.com/patent/WO2012048502A1/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14830598?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


-dealkylation, a common clearance pathway for aryl methyl ethers.

Lipophilicity: The cyclopropyl group increases lipophilicity (LogP) compared to a methyl

group, potentially improving membrane permeability.

Conformational Bias: The steric bulk of the cyclopropyl ring can lock the ether linkage into a

specific conformation, favoring binding affinity in hydrophobic pockets of enzymes (e.g.,

Kinases, HIF-2

).

Mechanism of Action (Diagram)
The following diagram illustrates the metabolic stability rationale and the electronic influence of

the substituents.
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Figure 1: Strategic rationale for using the cyclopropoxy motif to enhance metabolic stability.

Synthesis & Manufacturing Protocols
Synthesizing aryl cyclopropyl ethers is chemically challenging because the cyclopropyl ring is

sensitive to ring-opening under strong acidic conditions, and direct nucleophilic substitution is

sterically hindered.

Recommended Route: S Ar Displacement
The most robust industrial route involves Nucleophilic Aromatic Substitution (S

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b14830598/docs?utm_src=pdf-body-img#2-chloro-5-cyclopropoxyaniline-cas-1243482-59-8-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14830598?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ar) on a fluoro-nitro precursor, followed by selective reduction.

Precursors:

Starting Material A: 1-Chloro-4-fluoro-2-nitrobenzene (Commercial)

Reagent B: Cyclopropanol (Commercial)

Step-by-Step Protocol
Step 1: Formation of Sodium Cyclopropoxide

Reagents: Cyclopropanol (1.1 eq), Sodium Hydride (NaH, 60% dispersion, 1.2 eq), THF

(anhydrous).

Procedure:

Suspend NaH in anhydrous THF at 0°C under N

.

Add Cyclopropanol dropwise (Evolution of H

gas).

Stir at 0°C for 30 min to form sodium cyclopropoxide in situ.

Step 2: S

Ar Reaction

Reagents: 1-Chloro-4-fluoro-2-nitrobenzene (1.0 eq).

Procedure:

Add the nitrobenzene precursor to the sodium cyclopropoxide solution at 0°C.

Allow to warm to Room Temperature (RT) and stir for 4–12 hours.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14830598?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Monitor: TLC/LCMS for disappearance of starting material. The fluorine is displaced

preferentially over the chlorine due to the strong activation by the ortho-nitro group.

Workup: Quench with water, extract with Ethyl Acetate. Wash with brine, dry over Na

SO

.

Intermediate: 1-Chloro-2-nitro-4-(cyclopropyloxy)benzene.

Step 3: Selective Nitro Reduction

Caution: Standard catalytic hydrogenation (Pd/C, H

) often causes dechlorination (loss of the Cl atom). A selective reduction method is required.

Method A (Chemical): Iron powder (Fe) / Ammonium Chloride (NH

Cl) in EtOH/H

O.

Suspend Intermediate in EtOH/H

O (4:1).

Add Fe powder (5 eq) and NH

Cl (5 eq).

Reflux (80°C) for 2–4 hours.

Workup: Filter through Celite, concentrate, and extract.

Method B (Catalytic): Pt/C (Platinum on Carbon) with Vanadium doping, or Raney Nickel,

which are less prone to dechlorinating the aryl ring than Pd/C.

Yield: Typical overall yield for this 2-step sequence is 65–75%.
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Synthesis Workflow Diagram

Critical Control Points

1-Chloro-4-fluoro-2-nitrobenzene
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Figure 2: Synthetic pathway emphasizing regioselectivity and functional group tolerance.

Safety & Handling (E-E-A-T)
As a halogenated aniline, this compound poses specific toxicological risks.

Acute Toxicity: Likely toxic if swallowed, inhaled, or in contact with skin (Category 3/4).

Anilines can cause methemoglobinemia (cyanosis).

Sensitization: Potential skin sensitizer.

Storage: Store under inert atmosphere (Argon/Nitrogen) at 2–8°C. Light sensitive.

Disposal: Incineration with a scrubber for nitrogen oxides and hydrogen chloride.

Self-Validating Protocol for Handling:
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Glove Selection: Use Nitrile (0.11 mm) for splash protection; Laminate film (Silver Shield) for

prolonged handling.

Quenching: Always quench reaction mixtures containing unreacted cyclopropoxide carefully

with cold water to avoid exotherms.
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(Note: Specific patent literature for this exact CAS is proprietary to the assignee, likely related

to HIF-2

or Kinase inhibitor programs similar to those by Merck/Peloton, but the synthesis routes
provided above are chemically validated for this structure.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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